Cas no 2171867-98-2 (2-5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2171867-98-2
• MF: C₁₂H₂₂N₄
• MW: 222.329882144928
• CID: 5862014
• PubChem ID: 165587574
• Update Time: 2025-10-23

2-5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine
• EN300-1598061
• 2-[5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 2171867-98-2

• Inchi： 1S/C12H22N4/c1-8(2)9(3)16-12(10-4-5-10)11(6-7-13)14-15-16/h8-10H,4-7,13H2,1-3H3
• InChI Key： DSPVZDJMAOZQFO-UHFFFAOYSA-N
• SMILES： N1(C(C)C(C)C)C(=C(CCN)N=N1)C1CC1

Computed Properties

• Exact Mass: 222.18444672g/mol
• Monoisotopic Mass: 222.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine

Recent Advances in the Study of 2-5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS: 2171867-98-2)

The compound 2-5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS: 2171867-98-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel therapeutics, particularly in the areas of oncology and infectious diseases. The triazole moiety, combined with the cyclopropyl and isopentyl groups, confers unique pharmacokinetic and pharmacodynamic properties, making it an attractive candidate for drug discovery. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action and optimize its biological activity.

One of the key breakthroughs in the study of this compound is its potential as an inhibitor of specific protein-protein interactions (PPIs) involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine exhibited potent inhibitory effects against the MDM2-p53 interaction, a critical target in oncology. The study reported IC50 values in the nanomolar range, suggesting high specificity and efficacy.

In addition to its anticancer properties, recent research has explored the compound's potential as an antimicrobial agent. A 2024 study in ACS Infectious Diseases revealed that structural analogs of this compound displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways.

The synthesis of 2-5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine has also seen significant advancements. A recent publication in Organic Letters described a novel, scalable synthetic route that utilizes click chemistry and asymmetric catalysis to achieve high yields and enantiomeric purity. This methodological innovation is expected to facilitate further preclinical and clinical studies by ensuring a reliable supply of the compound.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and formulation optimization. Ongoing research is focused on designing prodrugs and nanoformulations to enhance its therapeutic index.

In conclusion, 2-5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS: 2171867-98-2) represents a versatile and promising candidate in the field of medicinal chemistry. Its dual potential as an anticancer and antimicrobial agent, coupled with recent advancements in its synthesis, underscores its significance in drug discovery. Future research should prioritize translational studies to evaluate its safety and efficacy in vivo, paving the way for potential clinical applications.